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Compound of Interest

Compound Name: Sinapinic acid

CAS No.: 7361-90-2

Cat. No.: B15611250

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sinapinic acid, a naturally occurring hydroxycinnamic acid, is a compound of significant

interest in various scientific fields. Its utility as a matrix in Matrix-Assisted Laser

Desorption/Ionization (MALDI) mass spectrometry is well-established, and its diverse biological

activities, including antioxidant, anti-inflammatory, and anticancer properties, have made it a

focal point of research in drug development. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and key applications of

sinapinic acid, with a focus on providing practical information for researchers. Detailed

experimental protocols for its use as a MALDI matrix are presented, and its role in modulating

key signaling pathways is illustrated.

Chemical Structure and Identification
Sinapinic acid, systematically named (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic

acid, is a phenylpropanoid derivative.[1] Its structure consists of a cinnamic acid scaffold

substituted with a hydroxyl group and two methoxy groups on the phenyl ring.
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Identifier Value

IUPAC Name
(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-

enoic acid[1]

Synonyms
Sinapic acid, 3,5-Dimethoxy-4-hydroxycinnamic

acid[1]

CAS Number 530-59-6[1]

Chemical Formula C₁₁H₁₂O₅[1]

Molecular Weight 224.21 g/mol [1]

SMILES COC1=CC(=CC(=C1O)OC)C=CC(=O)O

InChI

InChI=1S/C11H12O5/c1-15-8-5-7(3-4-

10(12)13)6-9(16-2)11(8)14/h3-6,14H,1-2H3,

(H,12,13)/b4-3+[1]

Physicochemical Properties
The physicochemical properties of sinapinic acid are crucial for its application in various

experimental settings. A summary of these properties is provided in the table below.

Property Value Reference

Appearance
Light yellow to tan crystalline

powder
[2]

Melting Point 202-205 °C (decomposes) [2]

Boiling Point 403.4 ± 40.0 °C at 760 mmHg [3]

pKa (predicted) 4.53 ± 0.10 [4]

UV/Vis λmax 240, 326 nm [5]

Solubility
Sinapinic acid exhibits varied solubility depending on the solvent. It is slightly soluble in water

and more soluble in polar organic solvents.[2]
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Solvent Solubility Reference

Water Slightly soluble [2]

Methanol Soluble [2]

Ethanol Soluble [6]

Dimethyl Sulfoxide (DMSO) ~10 mg/mL [5]

Dimethylformamide (DMF) ~10 mg/mL [7]

Dioxane 1 g/10 mL (hot) [2]

DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL [5]

Experimental Protocols
Preparation of Sinapinic Acid as a MALDI Matrix
Sinapinic acid is a widely used matrix for the analysis of peptides and proteins by MALDI

mass spectrometry due to its strong absorption of UV light and its ability to co-crystallize with

analytes.

Materials:

Sinapinic acid

Acetonitrile (ACN)

Trifluoroacetic acid (TFA)

Ultrapure water

Vortex mixer

Microcentrifuge tubes

Protocol:

Prepare the Matrix Solution:
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Prepare a saturated solution of sinapinic acid in a 1:1 (v/v) mixture of acetonitrile and

0.1% aqueous trifluoroacetic acid.

Alternatively, for a standard working solution, dissolve sinapinic acid in the ACN/0.1%

TFA solution to a final concentration of 10 mg/mL.

Vortex the solution thoroughly to ensure complete dissolution.

Analyte Preparation:

Dissolve the peptide or protein sample in a compatible solvent, typically 0.1% TFA in

water. The optimal concentration will depend on the analyte and instrument sensitivity.

Sample Spotting (Dried-Droplet Method):

Mix the analyte solution and the matrix solution in a 1:1 ratio (e.g., 1 µL of analyte and 1

µL of matrix).

Pipette 0.5-1 µL of the mixture onto the MALDI target plate.

Allow the droplet to air-dry at room temperature. This will result in the formation of a

crystalline matrix-analyte spot.

Analysis:

Insert the target plate into the MALDI mass spectrometer and acquire the mass spectrum

according to the instrument's operating procedures.

Sample Preparation

Sample Spotting Analysis

Prepare Saturated
Sinapinic Acid Solution

(ACN/0.1% TFA)

Mix Matrix and
Analyte (1:1 ratio)

Dissolve Peptide/Protein
Sample (0.1% TFA)

Spot 0.5-1 µL of
mixture onto
MALDI target

Air-dry to form
crystals

MALDI-TOF MS
Analysis
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Click to download full resolution via product page

Workflow for MALDI Sample Preparation using Sinapinic Acid.

Biological Activities and Signaling Pathways
Sinapinic acid exhibits a range of biological activities, including antioxidant and anti-

inflammatory effects. These effects are, in part, mediated through its interaction with key

cellular signaling pathways, notably the NF-κB and Nrf2/HO-1 pathways.[8][9][10]

NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of

inflammation. In response to inflammatory stimuli, the IκB kinase (IKK) complex phosphorylates

the inhibitory protein IκBα, leading to its ubiquitination and subsequent degradation. This allows

the p65/p50 NF-κB dimer to translocate to the nucleus and induce the transcription of pro-

inflammatory genes. Sinapinic acid has been shown to inhibit the activation of NF-κB, thereby

downregulating the expression of inflammatory mediators.[9]

Nrf2/HO-1 Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription

factor that regulates the expression of antioxidant and cytoprotective genes. Under basal

conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. In

response to oxidative stress, Nrf2 is released from Keap1, translocates to the nucleus, and

binds to the Antioxidant Response Element (ARE), leading to the transcription of genes such

as Heme Oxygenase-1 (HO-1). Sinapinic acid can activate the Nrf2/HO-1 pathway, enhancing

the cellular antioxidant defense mechanisms.[9][10]
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Modulation of NF-κB and Nrf2/HO-1 Pathways by Sinapinic Acid.

Conclusion
Sinapinic acid is a versatile molecule with significant applications in both analytical chemistry

and biomedical research. Its well-characterized chemical and physical properties make it a
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reliable tool for researchers, particularly in the field of mass spectrometry. Furthermore, its

ability to modulate key signaling pathways involved in inflammation and oxidative stress

highlights its potential as a lead compound for the development of novel therapeutics. This

guide provides a foundational understanding of sinapinic acid for professionals engaged in

scientific research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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